Cas no 1798623-18-3 (N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 1798623-18-3
• MF: C₁₉H₂₀N₄O₃S
• MW: 384.452102661133
• CID: 5375722
• Update Time: 2025-06-28

N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[6-(furan-2-yl)imidazo[1,2-b]pyrazol-1-yl]ethyl]-2,5-dimethylbenzenesulfonamide
• Benzenesulfonamide, N-[2-[6-(2-furanyl)-1H-imidazo[1,2-b]pyrazol-1-yl]ethyl]-2,5-dimethyl-
• N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-2,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C19H20N4O3S/c1-14-5-6-15(2)18(12-14)27(24,25)20-7-8-22-9-10-23-19(22)13-16(21-23)17-4-3-11-26-17/h3-6,9-13,20H,7-8H2,1-2H3
• InChI Key： LRDYRJCOPVGVBP-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2C3=CC(C4=CC=CO4)=NN3C=C2)(=O)=O)=CC(C)=CC=C1C

Additional information on N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-2,5-dimethylbenzene-1-sulfonamide

N-{2-[6-(Furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-2,5-dimethylbenzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1798623-18-3, known as N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-2,5-dimethylbenzene-1-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structural features, which include a furan ring, a pyrazolo[1,5-a]imidazole core, and a sulfonamide group. These elements contribute to its potential as a bioactive compound with applications in drug discovery and development.

Recent studies have highlighted the importance of heterocyclic compounds like pyrazolo[1,5-a]imidazole in medicinal chemistry due to their ability to interact with various biological targets. The presence of the furan ring further enhances the molecule's electronic properties, making it a promising candidate for modulating enzyme activity or receptor binding. The sulfonamide group, on the other hand, is known for its ability to improve pharmacokinetic profiles by enhancing solubility and reducing toxicity.

The synthesis of this compound involves a multi-step process that combines advanced coupling reactions and cyclization techniques. Researchers have employed strategies such as Ullmann coupling and Stille coupling to assemble the heterocyclic core. The integration of the sulfonamide group requires careful optimization to ensure stability and reactivity during the synthesis process. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for preclinical studies.

In terms of biological activity, this compound has shown potential in inhibiting key enzymes involved in inflammatory pathways. For instance, studies have demonstrated its ability to suppress the activity of cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, suggesting its role in modulating neurotransmitter release and neuronal signaling.

The structural versatility of this compound also makes it a valuable tool in chemical biology for studying protein-ligand interactions. Techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate its binding modes with target proteins. These insights are crucial for designing more potent and selective analogs with enhanced therapeutic potential.

Looking ahead, the development of this compound into a therapeutic agent will depend on further optimization of its pharmacokinetic properties and safety profile. Researchers are currently exploring strategies such as prodrug design and bioisosteric replacement to address challenges related to bioavailability and metabolic stability.

In conclusion, N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-2,5-dimethylbenzene-1-sulfonamide represents a cutting-edge advancement in heterocyclic chemistry with promising applications in drug discovery. Its unique structure, combined with recent breakthroughs in synthetic methodologies and biological characterization, positions it as a key player in the development of novel therapeutics.